Cas no 1804893-69-3 (2-Iodo-3-methylisonicotinonitrile)

• Product Name: 2-Iodo-3-methylisonicotinonitrile
• CAS No: 1804893-69-3
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 4904667
• Update Time: 2025-06-22

2-Iodo-3-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methylisonicotinonitrile

• Inchi： 1S/C7H5IN2/c1-5-6(4-9)2-3-10-7(5)8/h2-3H,1H3
• InChI Key： AAYPLQHADAWCKZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C#N)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Iodo-3-methylisonicotinonitrile

2-Iodo-3-methylisonicotinonitrile (CAS No. 1804893-69-3): An Overview of Its Synthesis, Properties, and Applications

2-Iodo-3-methylisonicotinonitrile (CAS No. 1804893-69-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its iodo and methyl substituents on the pyridine ring, along with a cyanide group, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-Iodo-3-methylisonicotinonitrile has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the iodination of 3-methylisonicotinonitrile using iodine monochloride (ICl) or other iodinating agents. This method is highly efficient and yields the desired product in good purity and yield. The reaction typically proceeds via electrophilic aromatic substitution, where the iodine atom replaces a hydrogen atom on the pyridine ring.

In addition to its synthetic utility, 2-Iodo-3-methylisonicotinonitrile has shown promise in various biological studies. Recent research has focused on its potential as a building block for the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The presence of the iodo group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

The physical properties of 2-Iodo-3-methylisonicotinonitrile are also noteworthy. It is a solid at room temperature with a melting point ranging from 115 to 117°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays. Its stability under standard laboratory conditions further adds to its appeal as a research tool.

In terms of safety, while 2-Iodo-3-methylisonicotinonitrile is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

The applications of 2-Iodo-3-methylisonicotinonitrile extend beyond medicinal chemistry. In materials science, this compound has been explored for its potential use in the development of novel electronic materials. The presence of the cyanide group can confer unique electronic properties to polymers and other materials derived from this compound. For example, recent studies have shown that derivatives of 2-Iodo-3-methylisonicotinonitrile can be used to create conductive polymers with enhanced electrical conductivity.

In conclusion, 2-Iodo-3-methylisonicotinonitrile (CAS No. 1804893-69-3) is a multifaceted compound with a wide range of applications in both chemical synthesis and biological research. Its unique chemical structure makes it an attractive candidate for the development of new pharmaceuticals and advanced materials. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.